Cas no 380888-58-4 (1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one)

• Product Name: 1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one
• CAS No: 380888-58-4
• MF: C₂₃H₂₀N₄O₅
• MW: 432.428705215454
• CID: 5453847
• Update Time: 2025-10-28

1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one

• Inchi： 1S/C23H20N4O5/c28-21(16-6-2-1-3-7-16)19-20(17-8-4-9-18(14-17)27(31)32)26(23(30)22(19)29)12-5-11-25-13-10-24-15-25/h1-4,6-10,13-15,20,29H,5,11-12H2
• InChI Key： ZMLJMHDTXSUHPT-UHFFFAOYSA-N
• SMILES： N1(CCCN2C=NC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one

Compound CAS No. 380888-58-4: 1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one

The compound with CAS No. 380888-58-4, named 1-(3-(1H-imidazol-1-yl)propyl)-4-benzoyl-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a pyrrole ring system, an imidazole moiety, and a benzoyl group. The presence of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a bioactive agent due to its ability to interact with various biological targets. For instance, the imidazole group within the molecule has been shown to exhibit antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, the pyrrole ring system contributes to its antioxidant properties, which can be beneficial in combating oxidative stress-related diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyrrole ring through cyclization reactions and the subsequent attachment of the imidazole and benzoyl groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a lead molecule for drug discovery. Its ability to modulate cellular pathways makes it a valuable tool in understanding disease mechanisms. For example, recent research has focused on its role in anticancer therapy, where it has demonstrated selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its interaction with specific molecular targets, such as proteins involved in cell proliferation.

Furthermore, the compound's nitrophenyl group endows it with unique electronic properties, which can be exploited in materials science. Potential applications include its use as a component in organic electronics or as a precursor for advanced materials with tailored functionalities. The integration of such compounds into nanotechnology platforms is an emerging area of research that holds promise for future innovations.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Preliminary findings suggest that it undergoes gradual degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing any adverse effects.

In conclusion, CAS No. 380888-58-4 represents a fascinating molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing science and technology.